Cas no 859188-85-5 (3-ethyl-5,5-dimethylhexane-2,4-dione)

• Product Name: 3-ethyl-5,5-dimethylhexane-2,4-dione
• CAS No: 859188-85-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6072198
• PubChem ID: 19371374
• Update Time: 2025-06-08

3-ethyl-5,5-dimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• 3-ethyl-5,5-dimethylhexane-2,4-dione
• EN300-1127386
• 859188-85-5
• SCHEMBL8462087

• Inchi： 1S/C10H18O2/c1-6-8(7(2)11)9(12)10(3,4)5/h8H,6H2,1-5H3
• InChI Key： PGURWVLUOQGQIA-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)=O)CC)C(C)(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 226.1±13.0 °C(Predicted)
• pka: 10.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3-ethyl-5,5-dimethylhexane-2,4-dione

Recent Advances in the Study of 859188-85-5 and 3-ethyl-5,5-dimethylhexane-2,4-dione in Chemical Biology and Pharmaceutical Research

The chemical compound with the CAS number 859188-85-5 and the product 3-ethyl-5,5-dimethylhexane-2,4-dione have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, properties, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 3-ethyl-5,5-dimethylhexane-2,4-dione, a β-diketone derivative, which exhibits unique chemical properties that make it a valuable building block in organic synthesis. Researchers have explored its use in the development of novel ligands for metal-catalyzed reactions and as a precursor for the synthesis of heterocyclic compounds. The compound's ability to form stable chelates with various metal ions has also been investigated, opening new avenues for its application in catalysis and material science.

In the context of drug discovery, 859188-85-5 has been identified as a promising scaffold for the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. Recent publications have reported its potential in modulating the activity of kinases and other key regulatory proteins, making it a candidate for the treatment of cancers and inflammatory diseases. Computational studies and molecular docking simulations have further elucidated its binding modes and interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.

Experimental studies have demonstrated the pharmacokinetic and pharmacodynamic properties of these compounds, shedding light on their bioavailability, metabolic stability, and toxicity profiles. For instance, in vitro and in vivo assays have shown that 3-ethyl-5,5-dimethylhexane-2,4-dione exhibits favorable absorption and distribution characteristics, with minimal off-target effects. These findings are critical for advancing these compounds into preclinical and clinical development stages.

In conclusion, the ongoing research on 859188-85-5 and 3-ethyl-5,5-dimethylhexane-2,4-dione underscores their potential as versatile tools in chemical biology and pharmaceutical applications. Future studies are expected to further explore their mechanistic insights, optimize their synthetic routes, and evaluate their efficacy in disease models. The integration of these compounds into drug development pipelines holds promise for addressing unmet medical needs and advancing therapeutic innovations.